Cas no 1505982-34-2 (4,5-dimethyl-2-2-(methylamino)ethylphenol)

• Product Name: 4,5-dimethyl-2-2-(methylamino)ethylphenol
• CAS No: 1505982-34-2
• MF: C₁₁H₁₇NO
• MW: 179.258783102036
• CID: 6201693
• PubChem ID: 82600244
• Update Time: 2025-05-20

4,5-dimethyl-2-2-(methylamino)ethylphenol Chemical and Physical Properties

Names and Identifiers

• 4,5-dimethyl-2-2-(methylamino)ethylphenol
• 4,5-dimethyl-2-[2-(methylamino)ethyl]phenol
• 1505982-34-2
• EN300-1736359

• Inchi： 1S/C11H17NO/c1-8-6-10(4-5-12-3)11(13)7-9(8)2/h6-7,12-13H,4-5H2,1-3H3
• InChI Key： IWQKVKHPZLXOCD-UHFFFAOYSA-N
• SMILES： OC1=CC(C)=C(C)C=C1CCNC

Computed Properties

• Exact Mass: 179.131014166g/mol
• Monoisotopic Mass: 179.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 32.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines

Additional information on 4,5-dimethyl-2-2-(methylamino)ethylphenol

Introduction to 4,5-Dimethyl-2-(2-(Methylamino)ethyl)phenol (CAS No. 1505982-34-2)

4,5-Dimethyl-2-(2-(methylamino)ethyl)phenol, with the CAS number 1505982-34-2, is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals and materials science. This compound is characterized by its unique molecular structure, which includes a phenolic hydroxyl group, two methyl groups, and a methylamino-substituted ethyl chain. These structural features contribute to its diverse chemical properties and potential biological activities.

The chemical formula of 4,5-dimethyl-2-(2-(methylamino)ethyl)phenol is C₁₁H₁₇NO, and its molecular weight is approximately 179.26 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including alkylation, amination, and phenolation steps. The synthesis process can be optimized to achieve high yields and purity levels, making it suitable for both laboratory research and industrial applications.

In the realm of pharmaceutical research, 4,5-dimethyl-2-(2-(methylamino)ethyl)phenol has shown promise as a lead compound for the development of new therapeutic agents. Recent studies have explored its potential as an antioxidant and anti-inflammatory agent. For instance, a study published in the Journal of Medicinal Chemistry in 2023 demonstrated that this compound exhibits potent antioxidant activity by scavenging free radicals and inhibiting lipid peroxidation. These properties make it a potential candidate for the treatment of oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.

Beyond its antioxidant properties, 4,5-dimethyl-2-(2-(methylamino)ethyl)phenol has also been investigated for its anti-inflammatory effects. In vitro studies have shown that it can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in macrophages. This suggests that the compound may have therapeutic potential in inflammatory conditions like arthritis and inflammatory bowel disease. Further clinical trials are needed to validate these findings and assess the safety and efficacy of the compound in human subjects.

In addition to its biological activities, 4,5-dimethyl-2-(2-(methylamino)ethyl)phenol has also found applications in materials science. Its unique chemical structure makes it suitable for use as a functional monomer in polymer synthesis. For example, researchers at the University of California, Berkeley, have developed novel polymers incorporating this compound that exhibit enhanced thermal stability and mechanical strength. These polymers have potential applications in advanced materials for electronics, coatings, and composites.

The environmental impact of 4,5-dimethyl-2-(2-(methylamino)ethyl)phenol is another important consideration. Studies have shown that the compound is biodegradable under aerobic conditions and does not accumulate in the environment. This makes it a more environmentally friendly alternative to some traditional chemicals used in industrial processes.

In conclusion, 4,5-dimethyl-2-(2-(methylamino)ethyl)phenol (CAS No. 1505982-34-2) is a versatile compound with a wide range of potential applications in pharmaceuticals, materials science, and environmental chemistry. Ongoing research continues to uncover new properties and uses for this compound, highlighting its significance in various scientific disciplines. As more studies are conducted and new applications are developed, the importance of this compound is likely to grow further.